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Introduction

The Kirre Like Nephrin Family Adhesion Molecule 1 (KIRREL1), also known as NEPH1, is a
transmembrane protein that plays a crucial role in cell adhesion and signaling.[1][2] Recent
studies have identified KIRREL1 as a tumor suppressor that positively regulates the Hippo
signaling pathway.[3][4] By recruiting the scaffold protein SAV1 to the cell membrane, KIRREL1
facilitates the activation of the LATS1/2 kinases, which in turn phosphorylate and inhibit the
transcriptional co-activators YAP and TAZ.[3][5][6] Dysregulation of the Hippo pathway and the
consequential hyperactivation of YAP/TAZ are common in various human cancers.[5]
Therefore, understanding and manipulating the function of KIRREL1 is of significant interest for
cancer research and therapeutic development.

This document provides a detailed protocol for the knockdown of the KIRREL1 gene using the
CRISPR-Cas9 system. The protocol covers single guide RNA (sgRNA) design, delivery into
mammalian cells, and subsequent validation of gene knockdown and its functional
consequences.
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The diagram below illustrates the role of KIRRELL1 in the Hippo signaling pathway. At the cell
surface, KIRRELL1 interacts with SAV1, recruiting it to the plasma membrane. This proximity
allows for the activation of the LATS1/2 kinases by MST1/2. Activated LATS1/2 then
phosphorylates YAP and TAZ, leading to their cytoplasmic retention and degradation, thus
preventing their nuclear translocation and subsequent activation of target genes involved in cell
proliferation and survival.
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1. sgRNA Design & Selection
(Targeting KIRREL1 exons)
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4. Transfection/Transduction
(Delivery of CRISPR-Cas9 components)
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(Puromycin selection for transduced cells)

6. Validation of Knockdown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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